Cas no 1017789-48-8 (4-(2,4-Dinitrophenyl)butan-1-ol)

4-(2,4-Dinitrophenyl)butan-1-ol structure
1017789-48-8 structure
Product Name:4-(2,4-Dinitrophenyl)butan-1-ol
CAS No:1017789-48-8
MF:C10H12N2O5
MW:240.212682723999
CID:2191360
PubChem ID:27282086
Update Time:2025-04-21

4-(2,4-Dinitrophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-Dinitrophenyl)butan-1-ol
    • DTXSID00650701
    • DB-315657
    • SCHEMBL9687971
    • 1017789-48-8
    • Inchi: 1S/C10H12N2O5/c13-6-2-1-3-8-4-5-9(11(14)15)7-10(8)12(16)17/h4-5,7,13H,1-3,6H2
    • InChI Key: PVTJRLPFWHICBH-UHFFFAOYSA-N
    • SMILES: OCCCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.074621g/mol
  • Monoisotopic Mass: 240.074621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 240.21g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 112Ų

4-(2,4-Dinitrophenyl)butan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-261287-100mg
4-(2,4-Dinitrophenyl)butan-1-ol,
1017789-48-8
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¥737.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
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4-(2,4-Dinitrophenyl)butan-1-ol,
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¥737.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
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